Cas no 2138420-97-8 (Sodium 5-methyl-1,3,4-thiadiazole-2-sulfinate)

• Product Name: Sodium 5-methyl-1,3,4-thiadiazole-2-sulfinate
• CAS No: 2138420-97-8
• MF: C₃H₃N₂NaO₂S₂
• MW: 186.187888383865
• CID: 5900454
• PubChem ID: 165954065
• Update Time: 2025-06-08

Sodium 5-methyl-1,3,4-thiadiazole-2-sulfinate Chemical and Physical Properties

Names and Identifiers

• sodium 5-methyl-1,3,4-thiadiazole-2-sulfinate
• 2138420-97-8
• EN300-724299
• Sodium 5-methyl-1,3,4-thiadiazole-2-sulfinate

• Inchi： 1S/C3H4N2O2S2.Na/c1-2-4-5-3(8-2)9(6)7;/h1H3,(H,6,7);/q;+1/p-1
• InChI Key： QBERPXQVARGIFI-UHFFFAOYSA-M
• SMILES： S1C(=NN=C1C)S(=O)[O-].[Na+]

Computed Properties

• Exact Mass: 185.95336397g/mol
• Monoisotopic Mass: 185.95336397g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 136
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 113Ų

Additional information on Sodium 5-methyl-1,3,4-thiadiazole-2-sulfinate

Comprehensive Overview of Sodium 5-methyl-1,3,4-thiadiazole-2-sulfinate (CAS No. 2138420-97-8)

Sodium 5-methyl-1,3,4-thiadiazole-2-sulfinate (CAS No. 2138420-97-8) is a specialized organic compound that has garnered significant attention in the fields of pharmaceuticals, agrochemicals, and material science. This compound, characterized by its unique thiadiazole ring structure, serves as a versatile intermediate in synthetic chemistry. Researchers and industry professionals are increasingly exploring its applications due to its potential in developing novel bioactive molecules and functional materials. The growing demand for sulfinate derivatives in drug discovery and catalysis further underscores its importance.

The molecular structure of Sodium 5-methyl-1,3,4-thiadiazole-2-sulfinate features a 5-methyl-1,3,4-thiadiazole core, which is known for its electron-rich properties and ability to participate in diverse chemical reactions. This makes it a valuable building block for constructing complex molecules. Recent studies highlight its role in cross-coupling reactions, where it acts as a sulfonylating agent, enabling the introduction of sulfone groups into target molecules. Such reactions are pivotal in the synthesis of pharmaceutical intermediates and agrochemicals, aligning with the current trend toward sustainable and efficient synthetic methodologies.

In the context of green chemistry, Sodium 5-methyl-1,3,4-thiadiazole-2-sulfinate has emerged as a promising candidate due to its relatively low toxicity and compatibility with environmentally friendly reaction conditions. This aligns with the increasing consumer and regulatory focus on sustainable chemical processes. Additionally, its stability under various pH conditions makes it suitable for applications in aqueous-phase reactions, a topic of high interest in modern synthetic chemistry. Researchers are also investigating its potential in photocatalysis, a cutting-edge area that leverages light energy to drive chemical transformations.

The compound's relevance extends to the life sciences sector, where its derivatives are being explored for their biological activity. For instance, thiadiazole-based compounds have shown promise as enzyme inhibitors and antimicrobial agents, addressing the global need for new therapeutic options amid rising antibiotic resistance. This connection to drug development has spurred interest in Sodium 5-methyl-1,3,4-thiadiazole-2-sulfinate as a key intermediate in medicinal chemistry pipelines.

From a commercial perspective, the demand for Sodium 5-methyl-1,3,4-thiadiazole-2-sulfinate is driven by its scalability and cost-effectiveness in industrial settings. Manufacturers are optimizing production processes to meet the needs of high-throughput synthesis, a critical factor for pharmaceutical and agrochemical companies. The compound's compatibility with continuous flow chemistry—a technique gaining traction for its efficiency and safety benefits—further enhances its appeal.

In summary, Sodium 5-methyl-1,3,4-thiadiazole-2-sulfinate (CAS No. 2138420-97-8) represents a multifaceted compound with broad applications across scientific and industrial domains. Its role in advanced synthetic routes, sustainable chemistry, and drug discovery positions it as a subject of ongoing research and innovation. As the scientific community continues to uncover its potential, this compound is poised to play a pivotal role in addressing contemporary challenges in chemistry and beyond.